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For Researchers, Scientists, and Drug Development Professionals

Introduction
Molinate is a thiocarbamate herbicide primarily used to control grass weeds in rice cultivation.

Understanding its toxicological profile through the interpretation of dose-response curves is

critical for assessing its potential risks to human health and the environment. These application

notes provide a detailed overview of the toxicological effects of molinate, with a focus on

interpreting dose-response data from key toxicology studies. Experimental protocols for these

studies are outlined to aid in the design and execution of similar toxicological assessments.

Data Presentation: Dose-Response Data for
Molinate
The following tables summarize the quantitative data from various toxicology studies on

molinate, providing key dose-response values such as the No Observed Adverse Effect Level

(NOAEL), Lowest Observed Adverse Effect Level (LOAEL), and Lethal Dose (LD50).

Table 1: Acute Oral Toxicity of Molinate
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Species Parameter Value (mg/kg bw) Reference

Rat LD50 369 - 720 [1]

Mouse LD50 530 - 795 [1]

Table 2: Sub-chronic and Chronic Oral Toxicity of Molinate

Study
Duration

Species
NOAEL
(mg/kg
bw/day)

LOAEL
(mg/kg
bw/day)

Key Effects
at LOAEL

Reference

90-Day Rat (Male) - 4.0

Decreased

red blood cell

and brain

cholinesteras

e and

neurotoxic

esterase

[2]

90-Day Rat (Female) - 4.5

Decreased

red blood cell

and brain

cholinesteras

e and

neurotoxic

esterase

[2]

2-Year Rat - -

Increased

kidney

tumors in

males at high

doses

[2]

Table 3: Reproductive and Developmental Toxicity of Molinate
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Study Type Species
NOAEL
(mg/kg
bw/day)

LOAEL
(mg/kg
bw/day)

Key Effects
at LOAEL

Reference

2-Generation

Reproduction
Rat 0.2 4

Decreased

male fertility
[3]

Development

al

Neurotoxicity

Rat - 1.8

Changes in

startle

response in

pups

[2]

Development

al Toxicity
Rat 2.2 35

Increased

incidence of

runting

[2]

Signaling Pathways in Molinate Toxicity
Molinate's toxicity is primarily attributed to its metabolic activation and subsequent interaction

with specific biological pathways. The following diagrams illustrate the key signaling pathways

involved in its reproductive and neurotoxic effects.
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(e.g., 5 days)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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